Cas no 1342629-48-4 ((3-Ethylcyclohexyl)hydrazine)

• Product Name: (3-Ethylcyclohexyl)hydrazine
• CAS No: 1342629-48-4
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD20280588
• CID: 5217608
• PubChem ID: 64245374
• Update Time: 2025-07-23

(3-Ethylcyclohexyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (3-ethylcyclohexyl)hydrazine
• Hydrazine, (3-ethylcyclohexyl)-
• (3-Ethylcyclohexyl)hydrazine

• MDL： MFCD20280588
• Inchi： 1S/C8H18N2/c1-2-7-4-3-5-8(6-7)10-9/h7-8,10H,2-6,9H2,1H3
• InChI Key： HIXOWNRXBABCQW-UHFFFAOYSA-N
• SMILES： N(C1CCCC(CC)C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• XLogP3: 1.8
• Topological Polar Surface Area: 38

Additional information on (3-Ethylcyclohexyl)hydrazine

(3-Ethylcyclohexyl)hydrazine: A Comprehensive Overview

The compound with CAS No. 1342629-48-4, commonly referred to as (3-Ethylcyclohexyl)hydrazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of hydrazine, a nitrogen-rich compound with a wide range of applications in both academia and industry. The (3-Ethylcyclohexyl)hydrazine structure consists of a cyclohexane ring substituted with an ethyl group at the 3-position and a hydrazine (-NH₂) group, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the potential of (3-Ethylcyclohexyl)hydrazine in the synthesis of heterocyclic compounds, which are crucial in drug discovery and materials development. Researchers have employed this compound as a key intermediate in the construction of bioactive molecules, leveraging its unique reactivity and structural flexibility. For instance, its ability to undergo nucleophilic substitution and condensation reactions has made it invaluable in the synthesis of complex organic frameworks.

In addition to its role in organic synthesis, (3-Ethylcyclohexyl)hydrazine has been explored for its applications in catalysis and polymer chemistry. Its nitrogen-rich structure makes it an ideal candidate for coordinating metal catalysts, enhancing their activity and selectivity in various transformations. Furthermore, this compound has been utilized in the development of novel polymers with tailored properties, such as improved thermal stability and mechanical strength.

From an environmental perspective, (3-Ethylcyclohexyl)hydrazine has been studied for its potential in green chemistry applications. Researchers have investigated its use as a sustainable reagent in solvent-free reactions and as a component in biodegradable materials. These studies underscore its importance in developing eco-friendly chemical processes that align with global sustainability goals.

Looking ahead, the continued exploration of (3-Ethylcyclohexyl)hydrazine is expected to yield further insights into its properties and applications. Its role as a versatile building block in organic synthesis, coupled with its potential in catalysis and materials science, positions it as a key compound for future innovations. As research progresses, we can anticipate new discoveries that will expand our understanding of this intriguing molecule.